4-((5-methyl-1,2,4-oxadiazole-3-carboxamido)methyl)benzoic acid
Overview
Description
4-((5-methyl-1,2,4-oxadiazole-3-carboxamido)methyl)benzoic acid is a compound that belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-((5-methyl-1,2,4-oxadiazole-3-carboxamido)methyl)benzoic acid typically involves the formation of the oxadiazole ring followed by the attachment of the benzoic acid moiety. One common method involves the reaction of 5-methyl-1,2,4-oxadiazole-3-carboxylic acid with an appropriate amine to form the carboxamido derivative. This intermediate is then coupled with a benzoic acid derivative under suitable conditions to yield the final product .
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of high-yielding reactions, efficient purification techniques, and cost-effective reagents to ensure the scalability and economic viability of the process .
Chemical Reactions Analysis
Types of Reactions
4-((5-methyl-1,2,4-oxadiazole-3-carboxamido)methyl)benzoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.
Reduction: Reduction reactions can be performed to modify the oxadiazole ring or the benzoic acid moiety.
Substitution: The compound can undergo substitution reactions, particularly at the oxadiazole ring or the benzoic acid moiety.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, appropriate solvents, and catalysts to facilitate the desired transformations .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized oxadiazole derivatives, while reduction can produce reduced forms of the compound. Substitution reactions can result in various substituted derivatives with modified functional groups .
Scientific Research Applications
4-((5-methyl-1,2,4-oxadiazole-3-carboxamido)methyl)benzoic acid has several scientific research applications, including:
Mechanism of Action
The mechanism of action of 4-((5-methyl-1,2,4-oxadiazole-3-carboxamido)methyl)benzoic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting its therapeutic effects .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to 4-((5-methyl-1,2,4-oxadiazole-3-carboxamido)methyl)benzoic acid include other oxadiazole derivatives such as:
- 5-methyl-1,3,4-oxadiazole-2-carboxylic acid
- 3-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid
Uniqueness
What sets this compound apart from similar compounds is its specific structural configuration, which imparts unique biological activities and chemical reactivity. This makes it a valuable compound for various research and industrial applications .
Properties
CAS No. |
1478511-05-5 |
|---|---|
Molecular Formula |
C12H11N3O4 |
Molecular Weight |
261.2 |
Purity |
95 |
Origin of Product |
United States |
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